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Compound of Interest

Compound Name: Diethyl terephthalate

Cat. No.: B1670542 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of diethyl terephthalate, ensuring the protection of both

laboratory personnel and the environment.

Immediate Safety and Spill Response
In the event of a spill, immediate and appropriate action is crucial. Isolate the spill area and

ensure adequate ventilation. Personnel involved in the cleanup must wear appropriate personal

protective equipment (PPE), including chemical safety goggles, gloves, and protective clothing

to prevent skin and eye contact.[1][2]

For containment, use an inert absorbent material such as sand, silica gel, or universal binder.

[1][2] Once the spill is absorbed, collect the material and place it into a suitable, closed

container for disposal.[1][2] It is imperative to handle diethyl terephthalate in accordance with

good industrial hygiene and safety practices.[1]

Personal Protective Equipment (PPE)
When handling diethyl terephthalate, the following PPE is recommended:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
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Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1]

Disposal Plan and Procedures
The primary method for the disposal of diethyl terephthalate is to transfer it to an approved

waste disposal plant.[3] Always dispose of the contents and the container in accordance with

local, regional, national, and international regulations.[4] Do not allow the substance to enter

drains or the environment.[5]

Key Disposal Steps:

Containment: Ensure the waste is stored in a suitable, closed container.[1][2]

Labeling: Clearly label the container with the contents.

Consult Regulations: Refer to local and institutional guidelines for chemical waste disposal.

Professional Disposal: Arrange for collection by a licensed waste disposal company.

Quantitative Data
The following table summarizes key quantitative data for diethyl terephthalate:

Property Value

Melting Point 42 - 45 °C / 107.6 - 113 °F[1]

Boiling Point 302 °C / 575.6 °F[1]

Flash Point 117 °C / 242.6 °F[1]

Vapor Pressure 0.1 mbar @ 20 °C[1]

Specific Gravity 1.110[1]

Diethyl Terephthalate Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of diethyl
terephthalate.
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Diethyl Terephthalate Disposal Workflow

Environmental Hazards
Some sources classify diethyl terephthalate as harmful to aquatic life, with long-lasting

effects.[3] Therefore, it is crucial to prevent its release into the environment.[3] Proper disposal

through approved waste management channels mitigates these risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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